5-[(4-Amino-3-methoxyphenyl)methyl]pyrimidine-2,4-diamine

• CAS No.: 85544-45-2
• Molecular Formula: C12H15N5O
• Molecular Weight: 245.28 g/mol
• IUPAC Name: 5-[(4-amino-3-methoxyphenyl)methyl]pyrimidine-2,4-diamine
• InChI: InChI=1S/C12H15N5O/c1-18-10-5-7(2-3-9(10)13)4-8-6-16-12(15)17-11(8)14/h2-3,5-6H,4,13H2,1H3,(H4,14,15,16,17)
• InChI Key: IHJKHUNNCONUDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC2=CN=C(N=C2N)N)N

Description

5-[(4-Amino-3-methoxyphenyl)methyl]pyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C12H15N5O and its molecular weight is 245.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6.30 g (0.045 mol) of 2,4-diamino-5-hydroxymethylpyrimidine, 6.15 g (0.05 mol) of o-anisidine and 3.75 ml of concentrated hydrochloric acid in 55 ml of glacial acetic acid was heated to reflux for 6 hours. The mixture was stirred at room temperature overnight. The solvent was removed under vaccum and the residue was taken up in water, made basic with ammonium hydroxide, and the aqueous solution was extracted with dichloromethane:methanol/3:1. The organic layers were combined, dried and concentrated to a purple glass. This was purified on a silica gel column to give 7.81 g of the 4-N-acetylated product.